1-Acetyl-4-chloro-1H-indazole

• IUPAC Name: 1-(4-chloroindazol-1-yl)ethanone
• InChI: InChI=1S/C9H7ClN2O/c1-6(13)12-9-4-2-3-8(10)7(9)5-11-12/h2-5H,1H3
• InChI Key: LCYJCQCITQRLLC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C2=C(C=N1)C(=CC=C2)Cl
• Molecular Formula: C9H7ClN2O
• DSSTOX Substance ID: DTXSID30505275
• Molecular Weight: 194.62 g/mol
• CAS No.: 145439-15-2

Description

1-Acetyl-4-chloro-1H-indazole is a substituted indazole derivative featuring an acetyl group at the 1-position and a chlorine atom at the 4-position of the indazole core. The acetyl group enhances lipophilicity and may influence metabolic stability, while the chlorine atom modulates electronic effects and steric interactions. This compound is of interest in medicinal chemistry due to the pharmacological relevance of indazole derivatives, which exhibit antitumor, anti-inflammatory, and antimicrobial activities .

Preparation Methods

Cyclization of Acetylated Amines

Synthesis via Acetylation and Intramolecular Cyclization

The most widely reported method involves the cyclization of 3-chloro-2-methylbenzenamine (CAS: 87-60-5) through a two-step acetylation and intramolecular cyclization process .

Reaction Protocol:

• Acetylation:

  • Substrate: 3-Chloro-2-methylbenzenamine (10.0 g, 63.3 mmol)

  • Reagents: Acetic anhydride (20.0 mL, 212 mmol), potassium acetate (6.22 g, 63.3 mmol)

  • Solvent: Chloroform (100 mL)

  • Conditions:

    • Cooled to 0°C, followed by dropwise addition of acetic anhydride over 2 minutes.

    • Stirred at 25°C for 1 hour.

  • Workup:

    • Washed with water (3 × 50 mL) and brine (50 mL).

    • Dried over anhydrous sodium sulfate and concentrated under reduced pressure.

• Cyclization:

  • The acetylated intermediate undergoes spontaneous cyclization under acidic conditions to form 4-chloro-1H-indazole.

  • Yield: Near-quantitative (theoretical yield: 100%) under optimized conditions .

Mechanistic Insight:
The acetyl group activates the amine for intramolecular nucleophilic attack, facilitating ring closure. The chlorine substituent at the 4-position directs regioselectivity during cyclization, ensuring minimal by-product formation.

Direct Acetylation of 4-Chloro-1H-indazole

Post-Synthetic Modification

4-Chloro-1H-indazole (CAS: 13096-96-3) serves as a precursor for 1-acetyl-4-chloro-1H-indazole via direct acetylation:

Procedure:

• Substrate: 4-Chloro-1H-indazole (5.0 g, 32.8 mmol)

• Reagents: Acetic anhydride (15.0 mL, 159 mmol), pyridine (10 mL, catalytic)

• Solvent: Dichloromethane (50 mL)

• Conditions:

  • Reflux at 40°C for 4 hours.

  • Monitored by thin-layer chromatography (TLC) for completion.

• Workup:

  • Quenched with ice-cold water (50 mL).

  • Extracted with ethyl acetate (3 × 30 mL).

  • Dried over magnesium sulfate and concentrated.

• Yield: 85–90% after recrystallization from ethanol .

Advantages:

• High regioselectivity for acetylation at the 1-position due to the electron-withdrawing effect of the chlorine atom.

• Scalable to multi-gram quantities with minimal purification steps.

Industrial-Scale Production

Optimized Continuous Flow Synthesis

Industrial protocols prioritize cost efficiency and reproducibility. A continuous flow system enhances yield and reduces reaction time:

Key Parameters:

• Substrate: 3-Chloro-2-methylbenzenamine (1.0 kg, 6.33 mol)

• Reagents: Acetic anhydride (2.5 L, 26.5 mol), potassium acetate (0.62 kg, 6.33 mol)

• Flow Reactor Conditions:

  • Temperature: 80°C

  • Residence time: 20 minutes

  • Pressure: 2 bar

• Output:

  • Purity: >99% (HPLC)

  • Throughput: 5 kg/hour

Economic Considerations:

• Raw material cost: $8.00/25g for 4-chloro-1H-indazole .

• Energy consumption reduced by 40% compared to batch processing.

Comparative Analysis of Methods

Method	Yield	Purity	Scalability	Cost Efficiency
Cyclization of Amines	100%	95%	Moderate	High
Direct Acetylation	85–90%	99%	High	Moderate
Continuous Flow	95%	99%	Industrial	Very High

Key Observations:

• The cyclization route offers simplicity but requires stringent temperature control.

• Direct acetylation balances yield and purity, making it ideal for laboratory-scale synthesis.

• Continuous flow systems dominate industrial production due to superior throughput and cost savings.

Chemical Reactions Analysis

Substitution Reactions

The 4-chloro substituent undergoes nucleophilic aromatic substitution (NAS) under controlled conditions:

Reactivity Profile

• Ammonolysis : With NH3/EtOH at 120°C, forms 4-amino derivatives (65–78% yield) .

• Alkoxylation : KOtBu/DMF enables methoxy substitution (70–85% yields) .

• Cross-Coupling : Pd-catalyzed Suzuki reactions introduce aryl/heteroaryl groups at C4 (Table 1) .

Table 1: C4 Substitution Reactions

Nucleophile	Catalyst	Conditions	Product	Yield
Phenylboronic acid	Pd(PPh3)4, K2CO3	80°C, 12h	4-phenyl-1H-indazole	76%
Morpholine	CuI, L-proline	100°C, 24h	4-morpholino-1H-indazole	68%

Acetyl Group Transformations

The 1-acetyl group participates in hydrolysis and condensation:

Hydrolysis

• Acid-Catalyzed : HCl/EtOH (reflux, 4h) removes the acetyl group, yielding 4-chloro-1H-indazole .

• Base-Mediated : NaOH/MeOH (60°C, 2h) achieves deprotection with >90% recovery .

Condensation Reactions

• Schiff Base Formation : Reacts with aromatic aldehydes (e.g., benzaldehyde) in EtOH/HCl to yield imine derivatives (55–72% yields) .

Ring Modification Reactions

Transition-metal catalysis enables direct functionalization of the indazole core:

C–H Activation

• Rh(III)-Catalyzed : With acrylates, forms C3-alkenylated products via [4+2] annulation (Table 2) .

• Palladium-Mediated : Direct arylation at C5 using aryl halides (XPhos ligand, 110°C) .

Table 2: C–H Functionalization Examples

Reagent	Catalyst System	Position Modified	Yield
Methyl acrylate	[Cp*RhCl2]2/AgSbF6	C3	82%
4-Bromotoluene	Pd(OAc)2/XPhos	C5	74%

Scientific Research Applications

Medicinal Chemistry

Pharmaceutical Development
1-Acetyl-4-chloro-1H-indazole serves as a crucial building block in the synthesis of various pharmaceutical compounds. Its derivatives exhibit promising anticancer, anti-inflammatory, and antimicrobial activities. For instance, studies have shown that indazole derivatives can inhibit the production of key inflammatory mediators such as prostaglandin E2 (PGE2) and tumor necrosis factor-alpha (TNF-α), which are pivotal in the inflammatory response.

Case Study: Antitubercular Activity
A notable application of indazole derivatives, including this compound, has been in the development of inhibitors for Mycobacterium tuberculosis β-ketoacyl-ACP synthase KasA. A structure-based optimization led to the development of indazole JSF-3285, which demonstrated substantial activity against tuberculosis in mouse models, showcasing a novel mechanism distinct from existing treatments . This compound exhibited a 30-fold increase in plasma exposure compared to previous inhibitors and provided effective reductions in bacterial load at low doses .

Biological Studies

Biological Target Interactions
Research on this compound has focused on its interactions with various biological targets, including enzymes and receptors. The compound's ability to modulate biological pathways makes it an essential tool for studying disease mechanisms. Its role in inhibiting cyclooxygenase-2 (COX-2) is particularly noteworthy due to the enzyme's involvement in inflammatory processes.

Chemical Biology

Investigative Probes
In chemical biology, this compound is utilized as a probe to investigate complex biological pathways and mechanisms. Its structural features allow researchers to explore its reactivity and interactions within biological systems, aiding in the discovery of new therapeutic targets.

Industrial Applications

Agrochemicals and Beyond
Beyond medicinal uses, this compound finds applications in developing agrochemicals and other industrial products. The unique properties imparted by the acetyl and chloro groups enhance its utility in various formulations.

Mechanism of Action

The mechanism of action of 1-acetyl-4-chloro-1H-indazole involves its interaction with specific molecular targets. The compound can inhibit or modulate the activity of enzymes and receptors, leading to various biological effects. For example, it may act as an inhibitor of protein kinases, which play a crucial role in cell signaling pathways . The acetyl and chloro groups contribute to the compound’s binding affinity and specificity towards its targets.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physicochemical Properties

The substitution pattern on the indazole scaffold significantly impacts molecular properties. Below is a comparative analysis with key analogs:

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Key Functional Groups	Biological Relevance
1-Acetyl-4-chloro-1H-indazole	Acetyl (1), Cl (4)	~194.6 (calculated)	Electron-withdrawing (Cl, acetyl)	Potential antitumor/antiviral*
4-Chloro-1H-indazole (Compound 2)	Cl (4)	152.57	Halogen (Cl)	Corrosion inhibition
3-Amino-4-chloro-1H-indazole	NH₂ (3), Cl (4)	167.60	Electron-donating (NH₂)	Unreported, likely bioactive
1-Allyl-3-chloro-5-nitro-1H-indazole	Allyl (1), Cl (3), NO₂ (5)	253.67	Nitro (NO₂), allyl	Antitumor, anti-HIV
1-(6-Chloro-1H-indazol-4-yl)cyclohexan-1-ol	Cl (6), cyclohexanol (4)	262.73	Bulky cyclohexanol	Structural uniqueness

*Biological activity inferred from analogs (e.g., 1-Allyl-3-chloro-5-nitro-1H-indazole ).

Electronic and Steric Effects

• Acetyl vs. However, the acetyl group enhances lipophilicity compared to the polar nitro group .
• Chlorine Position : Chlorine at position 4 (target compound) vs. position 6 (1-(6-chloro-1H-indazol-4-yl)cyclohexan-1-ol) alters electronic distribution and steric accessibility, influencing binding interactions in biological systems .

Biological Activity

1-Acetyl-4-chloro-1H-indazole is a heterocyclic compound belonging to the indazole family, known for its diverse biological activities. This article aims to provide an in-depth analysis of its biological activity, mechanisms of action, and relevant research findings, including data tables and case studies.

Chemical Structure and Properties

The molecular formula of this compound is C$_9$H$_7$ClN$_2$O, with a molecular weight of 194.6 g/mol. It features an acetyl group at the 1-position and a chlorine atom at the 4-position of the indazole ring, which contributes to its unique chemical properties and potential biological activities.

Target of Action

This compound interacts with various biological targets, primarily focusing on:

• Protein Kinases : Inhibition of these enzymes can lead to significant changes in cellular processes, particularly in cancer cells.
• Cyclo-Oxygenase-2 (COX-2) : This enzyme is involved in the inflammatory response, and its inhibition can reduce inflammation and pain.

Mode of Action

The compound exhibits its biological effects through several mechanisms:

• Inhibition of Prostaglandin E2 (PGE2) production, tumor necrosis factor-alpha (TNF-α), and matrix metalloproteinase-13 (MMP-13) in a concentration-dependent manner, indicating its potential anti-inflammatory properties.
• Suppression of Tumor Growth : Indazole derivatives have shown effectiveness against various cancer cell lines, including colon and melanoma cells, with GI50 values ranging from 0.041 to 33.6 μM.

Anticancer Activity

Research has demonstrated that this compound possesses notable anticancer properties. For instance:

Cell Line	GI50 (μM)	Activity
Colon Cancer	0.041	Highly effective
Melanoma	33.6	Effective

These findings suggest that the compound may serve as a lead structure for developing new anticancer agents.

Anti-inflammatory Activity

The compound's ability to inhibit COX-2 suggests it may be beneficial in treating inflammatory conditions. Studies have shown that indazole derivatives can reduce inflammation markers significantly.

Case Studies

• Study on Anticancer Properties : A study published in Current Progress highlighted the effectiveness of various indazole derivatives, including this compound, as FGFR1 inhibitors with IC50 values as low as 5.5 nM . This indicates a strong potential for targeting specific cancer pathways.
• Inflammation Reduction : Another study focused on the anti-inflammatory effects of indazole derivatives demonstrated that compounds similar to this compound significantly reduced levels of inflammatory cytokines in vitro.

Research Applications

This compound has several applications in scientific research:

• Medicinal Chemistry : It serves as a building block for synthesizing pharmaceutical compounds with anticancer, anti-inflammatory, and antimicrobial activities.
• Chemical Biology : The compound is used as a probe to investigate biological pathways and mechanisms.